2-benzyl-6-(4-methylstyryl)-4,5-dihydro-3(2H)-pyridazinone

• IUPAC Name: 2-benzyl-6-[(E)-2-(4-methylphenyl)ethenyl]-4,5-dihydropyridazin-3-one
• InChI: InChI=1S/C20H20N2O/c1-16-7-9-17(10-8-16)11-12-19-13-14-20(23)22(21-19)15-18-5-3-2-4-6-18/h2-12H,13-15H2,1H3/b12-11+
• InChI Key: WYUXWTLPWIMMLN-VAWYXSNFSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CC2=NN(C(=O)CC2)CC3=CC=CC=C3
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/C2=NN(C(=O)CC2)CC3=CC=CC=C3
• Molecular Formula: C20H20N2O
• Molecular Weight: 304.4 g/mol

Description

“2-benzyl-6-(4-methylstyryl)-4,5-dihydro-3(2H)-pyridazinone” is a chemical compound with the formula C20H20N2O and a molecular weight of 304.39.

Scientific Research Applications

Anti-inflammatory and Analgesic Activities

Pyridazinone derivatives have been explored for their potential anti-inflammatory and analgesic properties. A study demonstrated the synthesis of pyridazinones with significant anti-inflammatory activity, comparable to Prednisolone®. This highlights the therapeutic potential of pyridazinone derivatives in the treatment of inflammatory conditions (Amr et al., 2007). Additionally, derivatives of 6-phenyl(3᾽-imino-benzylidene)-2,3,4,5-tetrahydro pyridazin-3-one showed significant anticonvulsant activity, suggesting their utility in managing seizure disorders (Samanta et al., 2011).

Anticancer Activity

Pyridazinone derivatives bearing benzenesulfonamide moiety have shown remarkable anticancer activity against various cancer cell lines, including leukemia and non-small cell lung cancer. This suggests their potential as lead compounds for developing new anticancer agents (Rathish et al., 2012).

Insect Growth Regulating Activity

The introduction of benzoylphenylurea into the pyridazinone ring has led to compounds with good activity against locusts, disrupting their growth and development. These findings indicate the potential of pyridazinone derivatives as insect growth regulators (Ling Yun, 2008).

Antimicrobial and Antioxidant Activities

Pyridazinone derivatives have been synthesized and evaluated for their antimicrobial and antioxidant activities, showing significant effects against several strains of microbes. This research supports the use of pyridazinone derivatives as antimicrobial and antioxidant agents (Saini et al., 2022).

Cardiotonic Agents

The synthesis of optically active pyridazinone enantiomers for cardiotonic agents like levosimendan highlights the role of pyridazinone derivatives in cardiovascular therapies. These compounds have shown potent cardiotonic effects with a strong myofibrillar Ca(2+)-sensitizing effect, making them of interest for treating congestive heart failure (Nomoto et al., 1996).